Cas no 446054-18-8 (5-Bromo-1-(methylsulfonyl)indoline)

• Product Name: 5-Bromo-1-(methylsulfonyl)indoline
• CAS No: 446054-18-8
• MF: C₉H₁₀BrNO₂S
• MW: 276.150200366974
• MDL: MFCD02853099
• CID: 3083405
• PubChem ID: 575986
• Update Time: 2025-11-02

5-Bromo-1-(methylsulfonyl)indoline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-(methylsulfonyl)indoline
• AG-205/40959945
• 5-bromo-1-methylsulfonyl-2,3-dihydroindole
• CS-0096002
• ALBB-023102
• SR-01000533135
• AKOS003273105
• 5-bromo-1-(methylsulphonyl)indoline
• 5-bromo-1-(methylsulfonyl)-2,3-dihydro-1H-indole
• CS-16353
• DB-087160
• SCHEMBL288153
• SR-01000533135-1
• STK164599
• SB64775
• 446054-18-8
• EU-0099435
• 5-Bromo-1-(methylsulfonyl)indoline #
• Cambridge id 7115084
• MFCD02853099
• 1H-Indole, 5-bromo-2,3-dihydro-1-(methylsulfonyl)-
• 5-Bromo-1-methanesulfonyl-2,3-dihydro-1H-indole
• 5-BROMO-1-METHANESULFONYL-2,3-DIHYDROINDOLE
• D75712

• MDL： MFCD02853099
• Inchi： 1S/C9H10BrNO2S/c1-14(12,13)11-5-4-7-6-8(10)2-3-9(7)11/h2-3,6H,4-5H2,1H3
• InChI Key： KLTSAXZCGBYCPU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCN2S(C)(=O)=O

Computed Properties

• Exact Mass: 274.96156g/mol
• Monoisotopic Mass: 274.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.8Ų

Additional information on 5-Bromo-1-(methylsulfonyl)indoline

5-Bromo-1-(methylsulfonyl)indoline (CAS 446054-18-8): A Versatile Building Block in Medicinal Chemistry

In the realm of pharmaceutical research and fine chemical synthesis, 5-Bromo-1-(methylsulfonyl)indoline (CAS 446054-18-8) has emerged as a valuable heterocyclic compound with diverse applications. This sulfonamide-substituted indoline derivative combines the structural features of an indole core with a methylsulfonyl group, making it particularly interesting for drug discovery programs targeting various therapeutic areas.

The molecular structure of 5-Bromo-1-(methylsulfonyl)indoline features a bromine atom at the 5-position of the indoline scaffold, which serves as an excellent handle for further functionalization through modern cross-coupling reactions. The methylsulfonyl moiety at the 1-position enhances the compound's stability while providing potential hydrogen bond acceptor sites, a feature highly sought after in medicinal chemistry design.

Recent trends in pharmaceutical research have shown growing interest in sulfonamide-containing compounds, with many researchers investigating 5-Bromo-1-(methylsulfonyl)indoline as a precursor for kinase inhibitors and GPCR modulators. The compound's structural versatility aligns well with current drug discovery approaches that emphasize fragment-based drug design and scaffold hopping strategies.

From a synthetic chemistry perspective, 5-Bromo-1-(methylsulfonyl)indoline offers multiple advantages. The bromine substituent enables various palladium-catalyzed couplings, including Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions, making it a flexible building block for constructing more complex molecules. This adaptability has made it particularly valuable in the development of targeted therapies and precision medicine approaches.

The physicochemical properties of 5-Bromo-1-(methylsulfonyl)indoline contribute to its utility in drug discovery. With a molecular weight of 274.15 g/mol and moderate lipophilicity, this compound typically exhibits good solubility in common organic solvents while maintaining acceptable drug-like properties. These characteristics make it suitable for various high-throughput screening platforms and structure-activity relationship studies.

In the context of current pharmaceutical trends, researchers are particularly interested in how 5-Bromo-1-(methylsulfonyl)indoline derivatives might address challenges in CNS drug development and neurodegenerative disease research. The indoline scaffold is known to exhibit good blood-brain barrier penetration, while the sulfonamide group can be modified to fine-tune pharmacokinetic properties.

Quality control and characterization of 5-Bromo-1-(methylsulfonyl)indoline typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) methods have been developed to ensure purity levels exceeding 98%, while nuclear magnetic resonance (NMR) spectroscopy confirms the structural integrity of the compound. These rigorous quality standards are essential for researchers requiring high-purity building blocks for their synthetic campaigns.

The commercial availability of 5-Bromo-1-(methylsulfonyl)indoline from specialized chemical suppliers has increased in recent years, reflecting growing demand from the pharmaceutical and biotechnology sectors. Current market analysis suggests steady growth in the indoline derivative sector, driven by expanding research into small molecule therapeutics and personalized medicine approaches.

From a safety perspective, proper handling procedures should always be followed when working with 5-Bromo-1-(methylsulfonyl)indoline. While not classified as highly hazardous, standard laboratory precautions including the use of personal protective equipment and proper ventilation are recommended. Material Safety Data Sheets (MSDS) provided by suppliers contain detailed handling and storage information.

Looking forward, the applications of 5-Bromo-1-(methylsulfonyl)indoline are expected to expand as new synthetic methodologies emerge. Recent advances in photoredox catalysis and electrochemical synthesis may open additional pathways for modifying this versatile scaffold. Furthermore, the growing emphasis on green chemistry principles is driving the development of more sustainable synthetic routes to such valuable intermediates.

In conclusion, 5-Bromo-1-(methylsulfonyl)indoline (CAS 446054-18-8) represents an important building block in modern medicinal chemistry. Its unique combination of a brominated indoline core with a methylsulfonyl group provides multiple opportunities for structural diversification, making it valuable for drug discovery and materials science applications. As research into heterocyclic compounds continues to advance, this molecule is likely to maintain its position as a key intermediate in pharmaceutical development pipelines worldwide.